Cas no 94139-15-8 (Sucrose hexamyristate)

Sucrose hexamyristate structure
Sucrose hexamyristate structure
Product Name:Sucrose hexamyristate
CAS No:94139-15-8
MF:C96H178O17
MW:1604.43035364151
CID:804596
PubChem ID:44153413
Update Time:2025-04-19

Sucrose hexamyristate Chemical and Physical Properties

Names and Identifiers

    • Sucrose hexamyristate
    • [(2R,3R,4S,5S)-5-[(2R,3R,4S,5R,6R)-5-hydroxy-6-(hydroxymethyl)-3,4-di(tetradecanoyloxy)oxan-2-yl]oxy-3,4-di(tetradecanoyloxy)-5-(tetradecanoyloxymethyl)oxolan-2-yl]methyl tetradecanoate
    • 94139-15-8
    • EINECS 303-031-0
    • DTXSID70240799
    • Inchi: 1S/C96H178O17/c1-7-13-19-25-31-37-43-49-55-61-67-73-84(98)105-80-83-91(108-86(100)75-69-63-57-51-45-39-33-27-21-15-9-3)94(111-89(103)78-72-66-60-54-48-42-36-30-24-18-12-6)96(112-83,81-106-85(99)74-68-62-56-50-44-38-32-26-20-14-8-2)113-95-93(110-88(102)77-71-65-59-53-47-41-35-29-23-17-11-5)92(90(104)82(79-97)107-95)109-87(101)76-70-64-58-52-46-40-34-28-22-16-10-4/h82-83,90-95,97,104H,7-81H2,1-6H3/t82-,83-,90-,91-,92+,93-,94+,95-,96+/m1/s1
    • InChI Key: MYJOAFQNHXQZSX-IZYOOIPKSA-N
    • SMILES: O1[C@H](COC(CCCCCCCCCCCCC)=O)[C@H]([C@@H]([C@]1(COC(CCCCCCCCCCCCC)=O)O[C@@H]1[C@@H]([C@H]([C@@H]([C@@H](CO)O1)O)OC(CCCCCCCCCCCCC)=O)OC(CCCCCCCCCCCCC)=O)OC(CCCCCCCCCCCCC)=O)OC(CCCCCCCCCCCCC)=O

Computed Properties

  • Exact Mass: 1604.31
  • Monoisotopic Mass: 1603.306
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 17
  • Heavy Atom Count: 113
  • Rotatable Bond Count: 89
  • Complexity: 2210
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 9
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 226A^2
  • XLogP3: 35.9

Experimental Properties

  • Density: 1.02
  • Boiling Point: 1192.2°Cat760mmHg
  • Flash Point: 261.6°C
  • Refractive Index: 1.501
Recommended suppliers
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.